2-chloro-N-cyclopentyl-5-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide

• IUPAC Name: 2-chloro-N-cyclopentyl-5-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C17H21ClN2O4S/c1-17(2)10-25(23,24)20(16(17)22)12-7-8-14(18)13(9-12)15(21)19-11-5-3-4-6-11/h7-9,11H,3-6,10H2,1-2H3,(H,19,21)
• InChI Key: JZHQLPJLKXCGAR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CS(=O)(=O)N(C1=O)C2=CC(=C(C=C2)Cl)C(=O)NC3CCCC3)C
• Molecular Formula: C17H21ClN2O4S
• Molecular Weight: 384.9 g/mol

Description

The chemical compound belongs to a class of synthetic organic molecules that are of interest for their potential biological activities and chemical properties. Benzamide derivatives, including those with substitutions similar to the compound of interest, are explored for various pharmacological and chemical applications due to their diverse chemical and physical properties.

Synthesis Analysis

The synthesis of complex benzamide derivatives often involves multi-step chemical reactions, including condensation, cycloaddition, and nucleophilic substitution reactions. For example, ultrasound-assisted synthesis has been used to create challenging anti-tubercular scaffolds involving benzamide structures, indicating the potential for advanced synthetic techniques in producing such compounds (Nimbalkar et al., 2018).